Cas no 7530-92-9 (Octanethioic acid)

Octanethioic acid, also known as octanethiol or 1-octanethiol, is an organosulfur compound with the molecular formula C₈H₁₈S. This alkanethiol is characterized by its strong odor and hydrophobic properties, making it useful in surface chemistry and material science applications. Its primary advantages include its role as a stabilizing agent for metal nanoparticles, where it forms self-assembled monolayers (SAMs) to prevent aggregation. Additionally, it serves as a ligand in catalysis and a modifier for gold and other metal surfaces, enhancing their functionalization. Its linear alkyl chain ensures compatibility with organic solvents, facilitating its use in synthetic and analytical processes. Octanethioic acid is valued for its reliability in controlled surface modifications and nanomaterial synthesis.

Octanethioic acid structure

Product Name:Octanethioic acid

CAS No:7530-92-9

MF:C₁₆H₃₂O₂S₂

MW:320.554082870483

CID:1777073

PubChem ID:447633

Update Time:2025-05-28

Octanethioic acid Chemical and Physical Properties

Names and Identifiers

- Octanethioic acid
- octanethioic S-acid
- thiooctansaure
- EN300-7218285
- 7530-92-9
- DTXSID40332256
- SCHEMBL372778
- Inchi： 1S/2C8H16OS/c2*1-2-3-4-5-6-7-8(9)10/h2*2-7H2,1H3,(H,9,10)
- InChI Key： ITICLJWCXRYMKD-UHFFFAOYSA-N
- SMILES： CCCCCCCC(=O)S.CCCCCCCC(=S)O

Computed Properties

Exact Mass: 160.09228
Monoisotopic Mass: 160.09218630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 6
Complexity: 91.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 18.1Å²

Experimental Properties

Density: 0.933±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 95-96 ºC (3 Torr)
Flash Point: 87.5±18.7 ºC,
Solubility: Very slightly soluble (0.45 g/l) (25 º C),
PSA: 20.23

Octanethioic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7218285-0.05g	octanethioic O-acid	7530-92-9	95%	0.05g	$315.0	2023-05-25
Enamine	EN300-7218285-0.1g	octanethioic O-acid	7530-92-9	95%	0.1g	$470.0	2023-05-25
Enamine	EN300-7218285-0.25g	octanethioic O-acid	7530-92-9	95%	0.25g	$672.0	2023-05-25
Enamine	EN300-7218285-0.5g	octanethioic O-acid	7530-92-9	95%	0.5g	$1058.0	2023-05-25
Enamine	EN300-7218285-1.0g	octanethioic O-acid	7530-92-9	95%	1g	$1357.0	2023-05-25
Enamine	EN300-7218285-2.5g	octanethioic O-acid	7530-92-9	95%	2.5g	$2660.0	2023-05-25
Enamine	EN300-7218285-5.0g	octanethioic O-acid	7530-92-9	95%	5g	$3935.0	2023-05-25
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1PlusChem	1P005MUY-50mg	Octanethioic acid	7530-92-9	95%	50mg	$452.00	2024-04-21
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